Cas no 23253-30-7 (1,2,4-Trioxolane, 3-phenyl-)

• Product Name: 1,2,4-Trioxolane, 3-phenyl-
• CAS No: 23253-30-7
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 1413829
• PubChem ID: 569760
• Update Time: 2025-04-20

1,2,4-Trioxolane, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trioxolane, 3-phenyl-
• 3-phenyl-1,2,4-trioxolane
• Benzene, ethenyl-, ozonide
• 23253-30-7
• DTXSID20341068
• XNTUDDFWOBWITE-UHFFFAOYSA-N
• SCHEMBL9199192

• Inchi： 1S/C8H8O3/c1-2-4-7(5-3-1)8-9-6-10-11-8/h1-5,8H,6H2
• InChI Key： XNTUDDFWOBWITE-UHFFFAOYSA-N
• SMILES： O1COOC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trioxolanes